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Compound of Interest

Compound Name: tetraheptylazanium iodide

Cat. No.: B1329736

Disclaimer: Specific environmental impact data for tetraheptylammonium iodide is limited in
publicly available literature. Therefore, this guide synthesizes information from analogous long-
chain quaternary ammonium compounds (QACs) and organic iodides to provide a
comprehensive assessment framework. The principles and methodologies outlined are based
on internationally recognized guidelines.

Introduction

Tetraheptylammonium iodide is a quaternary ammonium compound characterized by a central
nitrogen atom bonded to four heptyl chains and an iodide counter-ion. Its molecular structure
suggests potential surface-active properties and applications as a phase-transfer catalyst, in
ion-selective electrodes, and in the synthesis of nanomaterials.[1] An understanding of its
environmental fate and potential ecological effects is crucial for responsible development and
use. This technical guide provides a framework for assessing the environmental impact of
tetraheptylammonium iodide, focusing on its ecotoxicity, biodegradability, and bioaccumulation
potential.

Physicochemical Properties and Environmental Fate

The environmental behavior of tetraheptylammonium iodide is governed by its physicochemical
properties. As a large, hydrophobic quaternary ammonium salt, it is expected to have low water
solubility and a high octanol-water partition coefficient (Log Kow), indicating a tendency to
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partition into organic matter in soil and sediment.[2][3][4][5] The iodide component may

influence its environmental fate through processes such as oxidation, reduction, and the

formation of organo-iodine compounds.[3][6][7][8][9]

Table 1: Estimated Physicochemical Properties and Environmental Distribution of

Tetraheptylammonium lodide

Property

Predicted Value/Behavior

Implication for
Environmental Fate

Water Solubility

Low

Limited mobility in water;
partitioning to sediment and

sludge.

Log Kow

High

High potential for
bioaccumulation and sorption

to organic matter.

Vapor Pressure

Low

Not expected to be
significantly present in the

atmosphere.

Sorption (Koc)

High

Strong binding to soil and
sediment organic carbon,
reducing bioavailability in the
water column.[2][3][4][5]

Abiotic Degradation

Hydrolysis: Stable. Photolysis:
Potential for degradation of the
iodide ion and formation of

reactive iodine species.

The quaternary ammonium
cation is resistant to hydrolysis.
The iodide anion may undergo

phototransformation.

Ecotoxicity Assessment

The ecotoxicity of tetraheptylammonium iodide is predicted based on data from other long-

chain QACs, which are known to be toxic to aquatic organisms. The primary mode of toxic

action for QACs is the disruption of cell membranes.[10]

Table 2: Representative Ecotoxicity Data for Long-Chain Quaternary Ammonium Compounds
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Concentration

Test Organism Endpoint Reference QAC
Range (mgI/L)

Acute Toxicity

Green Algae (e.g., Cl1l2-C18

72h EC50 (Growth

Pseudokirchneriella o 0.01-1.0 Dialkyldimethylammon
) Inhibition) ) )
subcapitata) ium chloride
Aquatic Invertebrate 48h EC50 Polyquaternium-6
_ o 0.05 - 2.50
(Daphnia magna) (Immobilization) (PQ-6)[11]
. _ C12-C18
Fish (e.g., Rainbow ]
) 96h LC50 0.1-5.0 Benzalkonium
Trout, Zebrafish) ]
chlorides
Chronic Toxicity
Aquatic Invertebrate 21d NOEC 0.01-0.1 Didecyldimethylammo
(Daphnia magna) (Reproduction) ' ' nium chloride
) Cetyltrimethylammoni
Fish 28d NOEC (Growth) 0.01-0.1

um chloride

*NOEC: No Observed Effect Concentration. Data is indicative and sourced from various

ecotoxicological studies on long-chain QACs.

Biodegradability Assessment

Quaternary ammonium compounds, particularly those with long alkyl chains, are generally

considered to be biodegradable under aerobic conditions, although the rate can be slow.[9]

Anaerobic degradation is typically much slower. The biodegradation of tetraheptylammonium

iodide is expected to proceed via the cleavage of the C-N bonds.

Table 3: Representative Biodegradability Data for Long-Chain Quaternary Ammonium

Compounds
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Test Type Method Result Interpretation
OECD 301F Not readily
Ready : : :
) - (Manometric < 60% in 28 days biodegradable.[12][13]
Biodegradability )
Respirometry) [14]
Inherent OECD 302B (Zahn- Inherently
. . > 70% _
Biodegradability Wellens Test) biodegradable.

Bioaccumulation Potential

The high lipophilicity of tetraheptylammonium iodide suggests a potential for bioaccumulation in
aquatic organisms. The Bioconcentration Factor (BCF) is a key parameter for assessing this
potential. For ionic compounds, BCF can be influenced by factors such as pH and the
organism's metabolism.[15][16][17]

Table 4: Representative Bioaccumulation Data for Long-Chain Quaternary Ammonium

Compounds
Test Organism Method BCF Value (L/kg) Reference QAC
C16-C18
Fish OECD 305 100 - 2,000 Dialkyldimethylammon
ium chloride

Experimental Protocols

The following are detailed methodologies for key experiments to assess the environmental
impact of tetraheptylammonium iodide, based on OECD guidelines.

Algal Growth Inhibition Test (based on OECD 201)[18]
[19][20][21][22]

¢ Test Organism:Pseudokirchneriella subcapitata or other recommended freshwater green

algae.
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 Principle: Exponentially growing algal cultures are exposed to various concentrations of the
test substance for 72 hours. The inhibition of growth is determined by measuring the algal
biomass (e.qg., cell count, fluorescence) at set time points and comparing it to control
cultures.[18][19]

e Procedure:

o Prepare a range of test concentrations of tetraheptylammonium iodide in a suitable
nutrient medium. A geometric series of at least five concentrations is recommended.

o Inoculate flasks containing the test solutions and control medium with a known density of

algal cells.

o Incubate the flasks under continuous illumination and constant temperature (21-24°C) for
72 hours.

o Measure the algal biomass at 24, 48, and 72 hours.

o Calculate the average specific growth rate and the yield for each concentration and the
control.

o Determine the EC50 value, which is the concentration that causes a 50% reduction in
growth rate or yield.[19]

Daphnia sp. Acute Immobilisation Test (based on OECD
202)[23][24][25][26]

¢ Test Organism:Daphnia magna, less than 24 hours old.

e Principle: Young daphnids are exposed to a range of concentrations of the test substance for
48 hours. The endpoint is immobilization, defined as the inability to swim within 15 seconds

after gentle agitation.[20][21]
e Procedure:

o Prepare at least five concentrations of tetraheptylammonium iodide in a suitable test

water.
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[e]

Place a specified number of daphnids (e.g., 20 per concentration, divided into four
replicates) into test vessels containing the respective test solutions and a control.[22]

[e]

Incubate at a constant temperature (18-22°C) with a defined light-dark cycle for 48 hours.

o

Record the number of immobilized daphnids at 24 and 48 hours.

Calculate the EC50 at 48 hours, which is the concentration that immobilizes 50% of the

[¢]

daphnids.

Fish Acute Toxicity Test (based on OECD 203)[27][28]
[29][30][31]

o Test Organism: Zebrafish (Danio rerio) or Rainbow trout (Oncorhynchus mykiss).

e Principle: Fish are exposed to a range of concentrations of the test substance for 96 hours in
a semi-static or flow-through system. The endpoint is mortality.[23][24]

e Procedure:
o Acclimatize the fish to the test conditions.
o Prepare at least five test concentrations in a geometric series.

o Expose the fish (e.g., 7-10 per concentration) to the test solutions and a control for 96
hours.

o Record mortality and any sublethal effects at 24, 48, 72, and 96 hours.

o Determine the LC50, the concentration that is lethal to 50% of the test fish.[24]

Ready Biodegradability - Manometric Respirometry Test
(based on OECD 301F)[12][13][14]

e Principle: The biodegradability of the test substance is assessed by measuring the oxygen
consumed by a microbial inoculum over a 28-day period.[12][13]

e Procedure:
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o Prepare a mineral medium containing the test substance as the sole source of organic
carbon.

o Inoculate the medium with activated sludge or another suitable microbial source.
o Incubate the test mixture in a closed respirometer at a constant temperature in the dark.
o Continuously measure the oxygen consumption over 28 days.

o Calculate the percentage of biodegradation by comparing the measured oxygen
consumption to the theoretical oxygen demand (ThOD). A substance is considered readily
biodegradable if it reaches >60% biodegradation within a 10-day window during the 28-
day test.[12]

Bioaccumulation in Fish: Aqueous and Dietary Exposure
(based on OECD 305)[32][33][34][35][36]

o Test Organism: A suitable fish species with a low fat content.

e Principle: The test consists of two phases: an uptake phase where fish are exposed to the
test substance, and a depuration phase where they are transferred to a clean environment.
The concentration of the substance in the fish tissue is measured over time to determine the

bioconcentration factor (BCF).[25]
e Procedure:

o Uptake Phase: Expose fish to a constant, sublethal concentration of tetraheptylammonium
iodide in a flow-through system for a period sufficient to reach steady-state (e.g., 28 days).

o Sample fish and water at regular intervals to determine the concentration of the test

substance.
o Depuration Phase: Transfer the remaining fish to a clean, flowing water system.

o Sample fish at regular intervals to measure the elimination of the substance.
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o Calculate the BCF as the ratio of the concentration of the substance in the fish to the
concentration in the water at steady-state.

Mandatory Visualizations
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Environmental Risk Assessment Workflow for Tetraheptylammonium lodide
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Conceptual Aerobic Biodegradation Pathway of a Long-Chain QAC
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Tetraheptylammonium lodide Triheptylamine + Heptanal Mb Heptanoic Acid
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Factors Influencing Bioaccumulation of lonic Organic Compounds
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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